Cas no 92279-02-2 (Benzoic acid, 2-[6-(dimethylamino)-3-oxo-3H-xanthen-9-yl]-)

• Product name: Benzoic acid, 2-[6-(dimethylamino)-3-oxo-3H-xanthen-9-yl]-
• CAS No: 92279-02-2
• MF: C₂₂H₁₇NO₄
• MW: 359.374686002731
• CID: 4323085
• PubChem ID: 5237719

Benzoic acid, 2-[6-(dimethylamino)-3-oxo-3H-xanthen-9-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[6-(dimethylamino)-3-oxo-3H-xanthen-9-yl]-
• 2-(6-(Dimethylamino)-3-oxo-3H-xanthen-9-yl)benzoic acid
• 92279-02-2

• Inchi： InChI=1S/C22H17NO4/c1-23(2)13-7-9-17-19(11-13)27-20-12-14(24)8-10-18(20)21(17)15-5-3-4-6-16(15)22(25)26/h3-12H,1-2H3,(H,25,26)
• InChI Key： XUEHHODGGBEGMV-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 359.11575802Da
• Monoisotopic Mass: 359.11575802Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.8Ų